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Compound of Interest

Compound Name: 6-(2-Formylphenyl)picolinic acid
CAS No.: 566198-43-4
Cat. No.: B6386666
Get Quote
. J

Executive Summary & Chemical Identity

6-(2-Formylphenyl)picolinic acid (also known as 6-(2-formylphenyl)pyridine-2-carboxylic
acid) is a functionalized biaryl scaffold integrating a pyridine core, a carboxylic acid, and a
reactive aldehyde. It serves as a critical intermediate in the synthesis of fused nitrogen
heterocycles (e.g., indolizines, quinolizinones) and as a bidentate/tridentate ligand in
coordination chemistry.

Characterizing this molecule presents unique challenges due to the potential for
atropisomerism (restricted rotation around the biaryl bond) and intramolecular cyclization
(reversible formation of hemiaminal/lactol species). This guide provides a definitive protocol for
its spectroscopic validation.
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Property Details
Molecular Formula
Molecular Weight 227.22 g/mol

Key Moieties

Pyridine (electron-deficient), Phenyl (electron-
rich), Carboxylic Acid (H-bond donor/acceptor),
Aldehyde (electrophile).

Solubility Profile

Soluble in DMSO, MeOH, DMF. Limited

solubility in

or non-polar solvents due to zwitterionic

potential.

Synthesis Context & Sample Preparation

Why this matters: Impurities from synthesis dictate the specific noise signals in your spectra.

The standard synthesis involves a Suzuki-Miyaura cross-coupling between Methyl 6-

bromopicolinate and 2-Formylphenylboronic acid, followed by ester hydrolysis.

e Critical Impurities to Watch:

o Protodeboronation products: Benzaldehyde (from boronic acid degradation).

o Phosphine oxides: From Pd-catalyst ligands (check

NMR if available).

o Residual Solvents: Dioxane or DMF signals can overlap with aliphatic regions; use DMSO-

for final characterization.

Sample Preparation Protocol

e Solvent Selection: Use DMSO-

(99.9% D) for NMR.
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o Reasoning: The carboxylic acid proton is often invisible in

due to exchange/broadening. DMSO stabilizes the open conformation and slows proton
exchange, allowing observation of the -COOH signal.

e Concentration: Prepare a 10-15 mg/mL solution.

o Note: High concentrations may induce intermolecular dimerization of the carboxylic acid,
shifting the -OH signal downfield (>13 ppm).

Spectroscopic Characterization (The Core)

A. Nuclear Magnetic Resonance ( H NMR)
The

H NMR spectrum is the primary tool for confirming the biaryl connectivity and the oxidation
state of the substituents.

Predicted Chemical Shifts (in DMSO-

, 400 MHz):
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Signal (ppm)

Multiplicity

Integration

Assignment

Structural
Insight

A 13.0-13.5

Broad Singlet

1H

-COOH

Highly
deshielded
acidic proton.
Disappears

on

shake.

B 99-101

Singlet

1H

-CHO

Diagnostic
aldehyde
signal. Sharp
singlet
confirms no
oxidation to

acid.

C 8.0-8.2

Doublet (

Hz)

1H

Py-H3

Ortho to -
COOH.
Deshielded
by carbonyl
anisotropy.[1]

D 8.1-8.2

Triplet (

Hz)

1H

Py-H4

Para to biaryl
bond.
Overlap with
H3is

common.

E 78-79

Doublet (

Hz)

1H

Py-H5

Ortho to
biaryl linkage.

F 79-8.0

Doublet

1H

Ph-H3'

Ortho to
Aldehyde.

G 7.5-7.7

Multiplet

3H

Ph-H4', H5',
H6'

Remaining
aromatic

protons.
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Expert Analysis:

e The Biaryl Anomaly: Watch for broadening of the Py-H5 and Ph-H6' signals. Steric clash
between the pyridine nitrogen lone pair and the phenyl ring protons can restrict rotation,
leading to broadened signals at room temperature.

» Aldehyde Integrity: If the signal at ~10.0 ppm is absent, check for a hemiacetal peak
(methine proton) around 6.0-6.5 ppm, indicating cyclization (see Section 4).

B. Infrared Spectroscopy (FT-IR)

IR is crucial for distinguishing the two carbonyl environments (Acid vs. Aldehyde).
e Zone 1: The O-H Stretch (3300—-2500 cm™12):

o Look for the characteristic "hairy" broad band of the carboxylic acid dimer. This confirms
the -COOH group.

e Zone 2: The Carbonyl Region (1750-1680 cm™1):

o 1720-1740 cm~1: Carboxylic Acid C=0 (typically higher frequency if monomeric, lower if
dimeric).

o 1680-1700 cm~1: Conjugated Aldehyde C=0. The conjugation with the phenyl ring lowers
the wavenumber compared to aliphatic aldehydes.

e Zone 3: The Fingerprint:

o 1580-1600 cm~1: C=C / C=N stretching of the pyridine ring.

C. Mass Spectrometry (ESI-MS)

Run in Negative lon Mode (ESI-) for best sensitivity due to the carboxylic acid.
e Molecular lon:

at m/z 226.

o Fragmentation Pattern (MS/MS):
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o Loss of
(44 Da):m/z 226
182. Diagnostic of carboxylic acids.

o Loss of CO (28 Da):m/z 182
154. Diagnostic of the aldehyde (decarbonylation).
Advanced Structural Analysis: The Cyclization Trap
This section addresses the specific "E-E-A-T" requirement for deep technical insight.

A common pitfall in characterizing 6-(2-formylphenyl)picolinic acid is the potential for
intramolecular cyclization.

The Equilibrium

The pyridine nitrogen (N1) is in close proximity (1,4-distance) to the aldehyde carbon on the
ortho-phenyl ring. Under acidic conditions or in protic solvents, the nitrogen lone pair can attack
the aldehyde, or the carboxylic acid can catalyze the formation of a lactol.

e Open Form (Aldehyde): Favored in DMSO and basic conditions.
e Closed Form (Cyclic Hemiaminal/Lactol): Favored in acidic media or solid state.

Diagnostic Check: If your NMR shows a complex multiplet pattern instead of clean aromatic
signals, or if the aldehyde proton is "missing," perform a Variable Temperature (VT) NMR
experiment. Heating the sample to 80°C in DMSO-

usually shifts the equilibrium entirely to the open form, sharpening the signals and restoring the
aldehyde singlet.

Experimental Workflow Visualization
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Crude Product

(Suzuki Coupling)

Acid-Base Extraction
(Isolate Acidic Fraction)

Dissolve in DMSO-d6
(Avoid CDCI3)

1H NMR Acquisition

Aldehyde Peak
(~10 ppm) Present?

Suspect Cyclization
(Hemiaminal Form)

Action:
1. VT-NMR (Heat to 80°C)
2. Add D20 (Exchange)

Signals Resolve

Confirm Structure:

1. Integration Check
2. 13C Carbonyls
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Caption: Logical workflow for spectroscopic validation, highlighting the critical decision point
regarding the aldehyde signal integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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